1-(2-cyclohexyl-2-hydroxyethyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-(2-cyclohexyl-2-hydroxyethyl)-3-(oxan-4-yl)urea
• InChI: InChI=1S/C14H26N2O3/c17-13(11-4-2-1-3-5-11)10-15-14(18)16-12-6-8-19-9-7-12/h11-13,17H,1-10H2,(H2,15,16,18)
• InChI Key: SBSQEWXBJNZHCC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)NC2CCOCC2)O
• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol

Description

1-(2-cyclohexyl-2-hydroxyethyl)-3-(tetrahydro-2H-pyran-4-yl)urea, also known as CHEP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. CHEP has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Multicomponent Synthesis of Heterocycles

Urea derivatives have been utilized in the facile and eco-friendly synthesis of diverse and densely functionalized heterocycles, such as 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles, using an environmentally benign organo-catalyst approach. This method highlights the role of urea derivatives in promoting sustainable chemical reactions under mild conditions (Brahmachari & Banerjee, 2014).

Hydrogel Formation and Rheology Modulation

Research into urea derivatives also includes their ability to form hydrogels in acidic conditions, with the gel's properties being tunable based on the anion identity. This demonstrates the potential of urea derivatives in developing materials with specific mechanical and morphological characteristics, relevant in biomedical applications (Lloyd & Steed, 2011).

Acetylcholinesterase Inhibition

Urea derivatives, especially those incorporating flexible spacers, have been synthesized and evaluated for their potential as acetylcholinesterase inhibitors. This research indicates the possibility of urea derivatives being used in the development of treatments for diseases associated with cholinergic dysfunction, such as Alzheimer's disease (Vidaluc et al., 1995).

Antimicrobial and Anticancer Activities

Urea-based heterocycles have been synthesized and tested for their antimicrobial and anticancer properties. This suggests the applicability of urea derivatives in creating new therapeutic agents against various bacterial infections and cancers (El-Sawy et al., 2013).

Synthesis of Fluorinated Heterocycles

The condensation of selected 1,3-diketones with urea has been explored to produce fluorinated heterocycles, highlighting the role of urea derivatives in the synthesis of compounds with potential electronic, optical, and medicinal applications (Sloop et al., 2002).